Cas no 893611-87-5 (Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro-)

• Product Name: Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro-
• CAS No: 893611-87-5
• Molecular Formula: C₁₂H₁₅N₃O₄
• Molecular Weight: 265.26500
• MDL: MFCD08056170
• CID: 714551
• PubChem ID: 16740444

Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro- Properties

Names and Identifiers

• Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro-
• 2-(3-METHYL-PIPERAZIN-1-YL)-3-NITRO-BENZOIC ACID
• 2-(3-methylpiperazin-1-yl)-3-nitrobenzoic acid
• GL-0621
• DTXSID60587504
• 2-(3-METHYL-PIPERAZIN-1-YL)-3-NITRO-BENZOICACID
• AKOS005254649
• MFCD08056170
• 893611-87-5

• MDL： MFCD08056170
• InChIKey： KYYUCJDXASXGPX-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15N3O4/c1-8-7-14(6-5-13-8)11-9(12(16)17)3-2-4-10(11)15(18)19/h2-4,8,13H,5-7H2,1H3,(H,16,17)
• SMILES： CC1CN(CCN1)C2=C(C=CC=C2[N+](=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 265.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 265.10625597g/mol
• Heavy Atom Count: 19
• Complexity: 357
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• LogP: 2.00810
• PSA: 98.39000
• Refractive Index: 1.587
• Boiling Point: 460.2°C at 760 mmHg
• Flash Point: 232.1°C
• Density: 1.312

Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro- Security Information

Benzoic acid,2-(3-methyl-1-piperazinyl)-3-nitro- Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%